N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(3-hydroxy-3-naphthalen-1-ylpropyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C23H25NO3/c1-27-19-12-9-17(10-13-19)11-14-23(26)24-16-15-22(25)21-8-4-6-18-5-2-3-7-20(18)21/h2-10,12-13,22,25H,11,14-16H2,1H3,(H,24,26)
• InChI Key: GMSKBUAFFTXKPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCC(C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C23H25NO3
• Molecular Weight: 363.4 g/mol

Description

N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide is a compound that has been studied for its potential applications in scientific research. This compound, also known as HPP-4382, is a synthetic cannabinoid receptor agonist that has been shown to have potential therapeutic effects in the treatment of various diseases and conditions. In

Scientific Research Applications

Antioxidant and Anticancer Activity

Research indicates that derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide have shown significant antioxidant and anticancer activities. Notably, certain derivatives have displayed antioxidant activity approximately 1.4 times higher than that of ascorbic acid. These compounds were tested against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, revealing more cytotoxic effects on the U-87 cell line. This suggests potential for the development of new anticancer drugs based on these derivatives (Tumosienė et al., 2020).

Non-ulcerogenic Anti-inflammatory and Analgesic Agents

A study focusing on the synthesis of certain derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide demonstrated their effectiveness as non-ulcerogenic anti-inflammatory and analgesic agents. These compounds, when tested in vivo, showed high analgesic and anti-inflammatory activity without inducing gastric lesions, pointing towards their potential as safer alternatives to conventional NSAIDs (Berk et al., 2009).

Antibacterial Activity

In the realm of antibacterial research, some derivatives of N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-methoxyphenyl)propanamide have been synthesized and evaluated for their potential antibacterial activity. These studies indicate significant efficacy against various strains of bacteria, including both Gram-positive and Gram-negative bacteria. This suggests a promising avenue for the development of new antibacterial agents to combat resistant bacterial strains (Eissa et al., 2017).

Antimicrobial Activity

Another study synthesized new N-(naphthalen-1-yl)propanamide derivatives and evaluated their antimicrobial activity against a wide range of bacteria and fungi. Certain compounds exhibited notable activity, particularly against fungi, at half the potency of ketoconazole, and against Gram-positive bacteria at half the potency of chloramphenicol. This indicates the potential of these derivatives as effective antimicrobial agents (Evren et al., 2020).